Cas no 1803997-95-6 (5-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1803997-95-6
• MF: C₉H₅ClF₅NO₃
• MW: 305.585919141769
• CID: 4846280
• Update Time: 2025-10-29

5-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C9H5ClF5NO3/c10-1-3-2-16-5(7(11)12)6(4(3)8(17)18)19-9(13,14)15/h2,7H,1H2,(H,17,18)
• InChI Key： HBVDOHDSSWNPNS-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(=C1C(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid

Introduction to 5-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1803997-95-6) and Its Emerging Applications in Chemical Biology

5-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid, identified by the CAS number 1803997-95-6, is a highly functionalized heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of molecules, which are well-documented for their broad spectrum of biological activities and utility in drug design. The structural features of this compound, particularly its chloromethyl, difluoromethyl, and trifluoromethoxy substituents, endow it with unique chemical properties that make it a valuable scaffold for the development of novel bioactive molecules.

The chloromethyl group at the 5-position of the pyridine ring introduces a reactive site that can participate in various chemical transformations, including nucleophilic addition reactions. This reactivity is particularly useful in the synthesis of more complex molecules, such as peptidomimetics and other bioactive scaffolds. The presence of a difluoromethyl group at the 2-position adds electronic bulk and can influence the metabolic stability and binding affinity of the molecule. Additionally, the trifluoromethoxy group at the 3-position provides further electronic modulation and can enhance lipophilicity, which is often a critical factor in drug-like properties.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve pharmacokinetic profiles and bioavailability. The fluorine atoms in this compound contribute to its overall stability and resistance to metabolic degradation, making it an attractive candidate for further development. For instance, studies have shown that fluorinated pyridines can exhibit enhanced binding to biological targets, leading to more potent and selective drug candidates.

One of the most promising applications of 5-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid is in the field of kinase inhibition. Kinases are a family of enzymes that play crucial roles in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with numerous diseases, particularly cancer. The unique structural features of this compound make it a potential lead molecule for developing kinase inhibitors. Recent studies have demonstrated that derivatives of this compound can selectively inhibit certain kinases by interacting with their active sites. This selectivity is achieved through precise tuning of the substitution pattern on the pyridine ring.

Another area where this compound shows promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or proteins can be an effective strategy for antiviral therapy. The reactivity of the chloromethyl group allows for further derivatization into more complex structures that can mimic natural substrates or interfere with viral replication cycles. Additionally, the electronic properties introduced by the fluorine substituents can enhance binding affinity to viral targets.

The synthesis of 5-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic versatility. The introduction of each substituent requires careful consideration to maintain regioselectivity and yield optimization. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to introduce the fluorinated groups efficiently. These methods not only improve yield but also minimize unwanted side reactions.

In conclusion, 5-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1803997-95-6) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel bioactive molecules targeting various diseases, including cancer and viral infections. Ongoing research continues to explore new derivatives and applications of this compound, underscoring its importance in modern drug discovery efforts.